Cas no 2138090-84-1 ({5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol)

• Product Name: {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol
• CAS No: 2138090-84-1
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 6452260
• PubChem ID: 165510793
• Update Time: 2025-11-06

{5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol
• EN300-1179437
• {5-tert-butyl-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-4-yl}methanol
• 2138090-84-1

• Inchi： 1S/C14H24N2O/c1-10-5-11(6-10)8-16-13(14(2,3)4)12(9-17)7-15-16/h7,10-11,17H,5-6,8-9H2,1-4H3
• InChI Key： BYQCNQPYHGDBTJ-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1C(C)(C)C)CC1CC(C)C1

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol

Comprehensive Overview of {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol (CAS No. 2138090-84-1)

The compound {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol (CAS No. 2138090-84-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including the tert-butyl group and the 3-methylcyclobutyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and functional materials. The presence of the methanol functional group further enhances its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for high-performance chemical compounds like {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol has surged, driven by advancements in drug discovery and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as it can be derived from eco-friendly processes. Its pyrazole core is a common motif in bioactive molecules, making it a focal point for studies on enzyme inhibition and receptor modulation. Additionally, its lipophilic properties are being explored for applications in drug delivery systems.

The synthesis of {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the tert-butyl group and the 3-methylcyclobutyl side chain, followed by functionalization of the pyrazole ring. Researchers have optimized these processes to achieve high yields and purity, which are critical for its use in pharmaceutical formulations. The compound's stability under various conditions has also been a subject of investigation, with findings suggesting its suitability for long-term storage and handling.

One of the most intriguing aspects of {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol is its potential role in catalysis. Recent studies have highlighted its ability to act as a ligand in transition metal complexes, which are widely used in homogeneous catalysis. This opens up possibilities for its application in industrial chemical processes, such as polymerization and cross-coupling reactions. Moreover, its steric hindrance and electronic properties make it a valuable tool for asymmetric synthesis, a field that is rapidly expanding due to the demand for chiral compounds.

From a toxicological perspective, preliminary studies indicate that {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol exhibits low acute toxicity, which is advantageous for its use in biomedical research. However, comprehensive safety assessments are still underway to evaluate its long-term effects. This aligns with the increasing emphasis on regulatory compliance and risk assessment in the chemical industry. As such, the compound is being developed with a focus on environmental impact and worker safety.

In the context of intellectual property, {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol has been the subject of several patent applications, reflecting its commercial potential. Companies are investing in proprietary synthesis methods to gain a competitive edge in markets such as pharmaceuticals, agrochemicals, and specialty chemicals. The compound's versatility and scalability make it an attractive candidate for licensing agreements and collaborative research initiatives.

Looking ahead, the future of {5-tert-butyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol appears bright, with ongoing research exploring its applications in nanotechnology and advanced materials. Its ability to form supramolecular assemblies is being investigated for use in sensors and electronic devices. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of innovative technologies.